Cas no 54887-54-6 (Anisole-d8)
Anisole-d8 structure
Product Name:Anisole-d8
CAS No:54887-54-6
MF:C7H8O
MW:116.18711566925
MDL:MFCD00084119
CID:367047
Update Time:2025-04-19
Anisole-d8 Chemical and Physical Properties
Names and Identifiers
-
- Benzene-1,2,3,4,5-d5,6-(methoxy-d3)-
- ANISOLE, [D8]
- Anisole-d8
-
- MDL: MFCD00084119
- Inchi: 1S/C7H8O/c1-8-7-5-3-2-4-6-7/h2-6H,1H3/i1D3,2D,3D,4D,5D,6D
- InChI Key: RDOXTESZEPMUJZ-JGUCLWPXSA-N
- SMILES: O(C([2H])([2H])[2H])C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]
Computed Properties
- Exact Mass: 124.15786
- Isotope Atom Count: 8
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 55.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: liquid
- Density: 1.068 g/mL at 25 °C
- Melting Point: −37 °C(lit.)
- Boiling Point: 154 °C(lit.)
- Flash Point: 125 °F
- Refractive Index: n20/D 1.5145(lit.)
- PSA: 9.23
- Solubility: Not available
Anisole-d8 Security Information
- Hazardous Material transportation number:UN 2222 3/PG 3
- WGK Germany:3
- Hazard Category Code: 10-36/37/38
- Safety Instruction: 16-26-36/37/39
-
Hazardous Material Identification:
Anisole-d8 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AstaTech | D99183-0.1/G |
ANISOLE-D8 |
54887-54-6 | 95% | 0.1g |
$289 | 2023-09-19 | |
| AstaTech | D99183-0.25/G |
ANISOLE-D8 |
54887-54-6 | 95% | 0.25g |
$377 | 2023-09-19 | |
| AstaTech | D99183-1/G |
ANISOLE-D8 |
54887-54-6 | 95% | 1g |
$555 | 2023-09-19 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 448818-1G |
Anisole-d8 |
54887-54-6 | 98 atom % D | 1G |
3532.29 | 2021-05-19 | |
| TRC | A673903-100mg |
Anisole-d8 |
54887-54-6 | 100mg |
$ 138.00 | 2023-04-19 | ||
| TRC | A673903-250mg |
Anisole-d8 |
54887-54-6 | 250mg |
$ 272.00 | 2023-04-19 | ||
| TRC | A673903-1g |
Anisole-d8 |
54887-54-6 | 1g |
$ 775.00 | 2023-04-19 | ||
| A2B Chem LLC | AG20022-500mg |
Anisole-d8 |
54887-54-6 | 500mg |
$421.00 | 2024-04-19 | ||
| A2B Chem LLC | AG20022-1g |
Anisole-d8 |
54887-54-6 | 1g |
$598.00 | 2024-04-19 |
Anisole-d8 Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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